Cas no 28006-52-2 (5H-Tetrazolo[5,1-a]isoindole, 5-(4-chlorophenyl)-5-methyl-)

• Product Name: 5H-Tetrazolo[5,1-a]isoindole, 5-(4-chlorophenyl)-5-methyl-
• CAS No: 28006-52-2
• MF: C₁₅H₁₁ClN₄
• MW: 282.72764134407
• CID: 1433261
• Update Time: 2024-08-15

5H-Tetrazolo[5,1-a]isoindole, 5-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazolo[5,1-a]isoindole, 5-(4-chlorophenyl)-5-methyl-

• Inchi： 1S/C15H11ClN4/c1-15(10-6-8-11(16)9-7-10)13-5-3-2-4-12(13)14-17-18-19-20(14)15/h2-9H,1H3
• InChI Key： TWFKGURIGNNHRI-UHFFFAOYSA-N
• SMILES： C12=NN=NN1C(C1=CC=C(Cl)C=C1)(C)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 282.06743

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 448.6±55.0 °C(Predicted)
• PSA: 43.6
• pka: 0.52±0.40(Predicted)